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Compound of Interest

Compound Name: 2,2"-Oxydipropan-2-ol

Cat. No.: B15176971

Notice to the Reader: Publicly available information on the specific chemical compound 2,2'-
Oxydipropan-2-ol with CAS number 72986-46-0 is exceptionally limited. The majority of
technical literature focuses on the broader category of dipropylene glycol (DPG), which is
typically a mixture of isomers, or on other more commercially prevalent isomers. Consequently,
this document summarizes the available data for the specified compound and provides context
based on the general properties of dipropylene glycol isomers where specific data is absent. A
significant portion of the requested in-depth experimental data, particularly concerning
biological activity and detailed protocols, is not available in the public domain.

Chemical Identity and Physical Properties

2,2'-Oxydipropan-2-ol is one of the isomers of dipropylene glycol. Its chemical structure
consists of two propan-2-ol units linked by an ether bond at the secondary carbon positions.

Synonyms:
e 2,2'-Oxybis(2-propanol)
e 2-(2-hydroxypropan-2-yloxy)propan-2-ol

The following table summarizes the key identification and physicochemical properties for 2,2'-
Oxydipropan-2-ol. It is important to note that some of this data is predicted rather than
experimentally verified due to the scarcity of specific research on this isomer.
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Property Value

CAS Number 72986-46-0

Molecular Formula CeH1403

Molecular Weight 134.17 g/mol

Boiling Point 93.0£15.0 °C (Predicted)
Density 1.039+0.06 g/cm3 (Predicted)
EINECS Number 277-175-7

Synthesis and Purification
General Synthesis of Dipropylene Glycol Isomers

While a specific protocol for the synthesis of 2,2'-Oxydipropan-2-ol is not readily available, the
general industrial production of dipropylene glycol involves the hydrolysis of propylene oxide.
This process typically yields a mixture of propylene glycol, dipropylene glycol, and higher
propylene glycol ethers.[1] The formation of dipropylene glycol isomers occurs through the
reaction of propylene oxide with propylene glycol.[2]

This reaction can be catalyzed by both acids and bases, and the choice of catalyst and
reaction conditions can influence the distribution of the resulting isomers.[2] The process is
generally exothermic.[2]

Purification of Isomers

Separating the specific 2,2'-Oxydipropan-2-ol isomer from the mixture of other dipropylene
glycol isomers requires advanced purification techniques.

« Distillation: This is the primary method for separating the different glycol products on an
industrial scale.[2]

o Chromatography: Gas chromatography (GC) and high-performance liquid chromatography
(HPLC) are utilized for the analytical separation and potential preparative purification of the
isomers.[2]
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The following diagram illustrates a generalized workflow for the production and purification of
dipropylene glycol isomers.
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Caption: Generalized workflow for dipropylene glycol isomer production.

Analytical Methods

The analysis of dipropylene glycol isomers is typically performed using chromatographic
techniques, most notably Gas Chromatography-Mass Spectrometry (GC-MS).

Experimental Protocol: GC-MS for Isomer Separation
(General)
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A specific, validated protocol for 2,2'-Oxydipropan-2-ol is not available. However, a general
method for the separation of dipropylene glycol isomers is described in the literature, which
would be the basis for developing a specific method.

Objective: To separate and identify the isomers of dipropylene glycol in a sample.
Instrumentation:
e Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).

Typical GC-MS Parameters (adapted from general methods for DPG isomers):

Column: HP-5 capillary column (30m x 0.25mm x 0.25um) or equivalent.

Carrier Gas: Helium.

Injection Mode: Split.

Temperature Program: An initial oven temperature held for a period, followed by a ramped
increase to a final temperature, which is then held.

MS Detector: Electron lonization (EI) mode.
Procedure:

o Sample Preparation: A sample containing the dipropylene glycol isomers is dissolved in a
suitable solvent (e.g., ethanol, isopropanol). An internal standard may be added for
guantitative analysis.

* Injection: The prepared sample is injected into the GC.

e Separation: The different isomers are separated based on their boiling points and
interactions with the stationary phase of the GC column.

o Detection and Identification: The separated compounds are detected and identified by the
mass spectrometer based on their mass spectra.

Biological Activity and Toxicology
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There is a significant lack of specific toxicological and biological activity data for 2,2'-
Oxydipropan-2-ol (CAS 72986-46-0). The available information is for the general mixture of
dipropylene glycol isomers.

Safety data sheets for dipropylene glycol (mixture of isomers) generally indicate low toxicity.[3]
[4][5] Based on data for the isomer mixture, dipropylene glycol is not typically classified as
hazardous.[3] Standard handling procedures include using in a well-ventilated area and
avoiding contact with eyes and skin.[4]

No information was found regarding specific mechanisms of action, signaling pathways, or in-
depth pharmacological studies for 2,2'-Oxydipropan-2-ol.

The following diagram illustrates the logical relationship in assessing the safety of this specific
isomer, highlighting the current data gap.
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Caption: Data availability for toxicological assessment of 2,2'-Oxydipropan-2-ol.

Conclusion
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2,2'-Oxydipropan-2-ol (CAS 72986-46-0) is a specific isomer of dipropylene glycol for which
there is a notable scarcity of detailed public information. While its basic chemical identity is
established, comprehensive experimental data on its synthesis, purification, analytical
characterization, biological activity, and toxicology are lacking. The information presented here
is largely based on general knowledge of dipropylene glycol and its more common isomers.
Further research would be required to fully characterize this specific compound to the level of
detail required by drug development and research professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. atamankimya.com [atamankimya.com]

e 2.2,2'-Oxydipropanol | 108-61-2 | Benchchem [benchchem.com]
e 3. bg.cpachem.com [bg.cpachem.com]

e 4. carlroth.com [carlroth.com]

» 5. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Technical Guide: 2,2'-Oxydipropan-2-ol (CAS 72986-46-
0)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15176971#2-2-oxydipropan-2-ol-cas-number-72986-
46-0-details]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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